Cas no 1017778-24-3 (5-Methyl-2-(trifluoromethyl)phenylacetonitrile)

5-Methyl-2-(trifluoromethyl)phenylacetonitrile is a fluorinated aromatic nitrile compound with the molecular formula C₁₀H₈F₃N. Its structure features a trifluoromethyl group and a methyl substituent on the phenyl ring, enhancing its electron-withdrawing properties and reactivity. This compound is valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the preparation of heterocyclic compounds and active ingredients. The presence of the nitrile group allows for further functionalization, while the trifluoromethyl group contributes to improved metabolic stability and lipophilicity in derived molecules. It is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment. Suitable for use in research and industrial applications requiring precise fluorinated building blocks.

5-Methyl-2-(trifluoromethyl)phenylacetonitrile structure

1017778-24-3 structure

Product Name:5-Methyl-2-(trifluoromethyl)phenylacetonitrile

CAS No:1017778-24-3

MF:C₁₀H₈F₃N

MW:199.172432899475

MDL:MFCD09832297

CID:3165598

Update Time:2026-04-27

5-Methyl-2-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-2-(trifluoromethyl)phenylacetonitrile
- MDL： MFCD09832297
- Inchi： InChI=1S/C10H8F3N/c1-7-2-3-9(10(11,12)13)8(6-7)4-5-14/h2-3,6H,4H2,1H3
- InChI Key： MSMNXWTULYNSOL-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C=C1)C(F)(F)F)CC#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2

5-Methyl-2-(trifluoromethyl)phenylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC302762-1g	5-Methyl-2-(trifluoromethyl)phenylacetonitrile	1017778-24-3	97%	1g	£93.00	2025-02-21
Apollo Scientific	PC302762-5g	5-Methyl-2-(trifluoromethyl)phenylacetonitrile	1017778-24-3	97%	5g	£372.00	2025-02-21
Apollo Scientific	PC302762-10g	5-Methyl-2-(trifluoromethyl)phenylacetonitrile	1017778-24-3	97%	10g	£669.00	2025-02-21
abcr	AB264595-1 g	5-Methyl-2-(trifluoromethyl)phenylacetonitrile, 97%; .	1017778-24-3	97%	1 g	€205.50	2023-07-20
abcr	AB264595-5 g	5-Methyl-2-(trifluoromethyl)phenylacetonitrile, 97%; .	1017778-24-3	97%	5 g	€702.20	2023-07-20
TRC	M106805-250mg	5-Methyl-2-(trifluoromethyl)phenylacetonitrile	1017778-24-3		250mg	$ 275.00	2022-06-04
TRC	M106805-500mg	5-Methyl-2-(trifluoromethyl)phenylacetonitrile	1017778-24-3		500mg	$ 460.00	2022-06-04
abcr	AB264595-1g	5-Methyl-2-(trifluoromethyl)phenylacetonitrile, 97%; .	1017778-24-3	97%	1g	€205.20	2025-02-20
abcr	AB264595-5g	5-Methyl-2-(trifluoromethyl)phenylacetonitrile, 97%; .	1017778-24-3	97%	5g	€700.70	2025-02-20
1PlusChem	1P0090U4-1g	5-Methyl-2-(trifluoromethyl)phenylacetonitrile	1017778-24-3		1g	$167.00	2023-12-27